3-bromo-1-methyl-1,4-dihydropyridin-4-one

• IUPAC Name: 3-bromo-1-methylpyridin-4-one
• InChI: InChI=1S/C6H6BrNO/c1-8-3-2-6(9)5(7)4-8/h2-4H,1H3
• InChI Key: BKWRCVWCMMHNNY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=O)C(=C1)Br
• Molecular Formula: C6H6BrNO
• Molecular Weight: 188.02 g/mol
• CAS RN: 87875-76-1

Description

“3-bromo-1-methyl-1,4-dihydropyridin-4-one” is a chemical compound with the molecular formula C6H7BrN2O. It is a derivative of 1,4-dihydropyridine, a notable organic scaffold with diverse pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C6H7BrN2O/c1-9-2-4(7)6(10)5(8)3-9/h2-3H,8H2,1H3. This indicates the presence of a bromine atom, a methyl group, and a nitrogen-oxygen group in the dihydropyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the current data. It is known to be a powder at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

3-Bromo-1-methyl-1,4-dihydropyridin-4-one is involved in various chemical synthesis processes. For example, a study conducted by El-khouly et al. (2013) involved the microwave-assisted one-pot synthesis of novel condensed 1,4-dihydropyridines carrying the indole moiety. These compounds demonstrated positive alteration in spasmolytic activities when a bromine atom was introduced on the indole ring, indicating the significance of bromo-substituted dihydropyridines in medicinal chemistry (El-khouly et al., 2013). Dagnino et al. (1987) also synthesized dihydropyridine derivatives, demonstrating the versatility of dihydropyridine scaffolds in chemical reactions and their potential as calcium channel antagonists (Dagnino et al., 1987).

Medicinal Applications

Dihydropyridine derivatives, including this compound, have a wide range of medicinal applications. Sohal (2021) highlights their significance in drug synthesis and as a starting material in synthetic organic chemistry due to their biological applications (Sohal, 2021). Furthermore, studies like the one by Palomino et al. (1989) explore the use of dihydropyridine derivatives for the sustained delivery of drugs to the brain, indicating their potential in addressing neurological disorders (Palomino et al., 1989).

Biological Activity and Toxicity

Research by Ivan et al. (2021) presents the synthesis of new pyrrole derivatives designed as chemical analogs of 1,4-dihydropyridines drugs to develop new calcium channel blockers. Their findings indicate these derivatives as promising molecules with biological activity and low acute toxicity (Ivan et al., 2021). Additionally, the study by Huang et al. (2017) on novel compounds synthesized from pyridyl–pyrazole derivatives demonstrates selective cytotoxicity on tumor cell lines, further underscoring the potential of dihydropyridine derivatives in therapeutic applications (Huang et al., 2017).

Safety and Hazards

The safety information available indicates that “3-bromo-1-methyl-1,4-dihydropyridin-4-one” may pose certain hazards. Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

The future directions for “3-bromo-1-methyl-1,4-dihydropyridin-4-one” and similar compounds lie in further exploring their diverse pharmaceutical applications and developing more efficient and green synthetic methodologies. Researchers in the fields of medicinal chemistry and drug development will find the study of these compounds incredibly informative, instructional, and valuable.

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-4-pyridinol (308.2 mg, 1.771 mmol) in N,N-dimethylformamide (10 mL, 100 mmol) was added potassium carbonate (371.0 mg, 2.684 mmol) and methyl iodide (133 uL, 2.14 mmol). The reaction was stirred at room temperature for 18 hours. The reaction mixture was filtered and evaporated in vacuo. The crude product was purified via flash chromatography on silica gel (12 g silica, solvent gradient: 0-20% methanol in dichloromethane) to yield 269.9 mg (81%) of 3-bromo-1-methylpyridin-4(1H)-one. LCMS (ESI): M+H=188.2; 1H NMR (400 MHz, DMSO-d6) δ 8.24 (d, J=2.1 Hz, 1H), 7.68 (dd, J=7.4, 2.1 Hz, 1H), 6.21 (d, J=7.4 Hz, 1H), 3.65 (s, 3H).